methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate

• IUPAC Name: methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C21H22FN3O4/c1-14(26)24-8-10-25(11-9-24)19-7-6-16(21(28)29-2)13-18(19)23-20(27)15-4-3-5-17(22)12-15/h3-7,12-13H,8-11H2,1-2H3,(H,23,27)
• InChI Key: UMUQOODUXAEBDV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C21H22FN3O4
• Molecular Weight: 399.4 g/mol

Description

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate, also known as MAFP, is a compound commonly used in scientific research. It belongs to the class of benzoylphenylurea derivatives and is used as a potent inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that regulate various physiological processes such as pain, mood, appetite, and inflammation. MAFP inhibits FAAH, leading to an increase in endocannabinoid levels and subsequently, an alteration in physiological processes.

Mechanism of Action

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate inhibits FAAH by irreversibly binding to the active site of the enzyme. FAAH is responsible for the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). Inhibition of FAAH leads to an increase in endocannabinoid levels, which subsequently activates cannabinoid receptors in the body. Activation of cannabinoid receptors leads to various physiological effects such as analgesia, anti-inflammatory effects, and modulation of mood and appetite.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase endocannabinoid levels in the body, leading to activation of cannabinoid receptors. Activation of cannabinoid receptors leads to analgesia, anti-inflammatory effects, and modulation of mood and appetite. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate is a potent and selective inhibitor of FAAH, making it a useful tool for studying the endocannabinoid system. It has been shown to be effective in various in vitro and in vivo experiments. However, this compound has limitations in its use. It is not suitable for long-term studies as it irreversibly binds to FAAH. It also has potential off-target effects, which may affect the interpretation of results.

Future Directions

There are several future directions for the use of methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate in scientific research. One area of interest is the use of this compound in the treatment of various diseases such as cancer, neurodegenerative disorders, and metabolic disorders. This compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. This compound may also be useful in the treatment of cancer as endocannabinoids have been shown to have anti-tumor effects. Another area of interest is the development of more selective FAAH inhibitors that do not have potential off-target effects.

Scientific Research Applications

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3-fluorobenzoyl)amino]benzoate is widely used in scientific research as a tool to study the endocannabinoid system. It is used to investigate the role of endocannabinoids in various physiological processes such as pain, mood, appetite, and inflammation. This compound is also used to study the effects of endocannabinoid modulation on the development and progression of various diseases such as cancer, neurodegenerative disorders, and metabolic disorders.